Cas no 10087-36-2 (1,2-Propanedione,1-(4-hydroxyphenyl)-)

• Product Name: 1,2-Propanedione,1-(4-hydroxyphenyl)-
• CAS No: 10087-36-2
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 237373
• PubChem ID: 321739
• Update Time: 2025-04-19

1,2-Propanedione,1-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione,1-(4-hydroxyphenyl)-
• 1-(4-hydroxyphenyl)propane-1,2-dione
• 1-(4-Hydroxybenzoyl)ethanone
• 1-(4-Hydroxyphenyl)-1,2-propanedione
• 1-(4-Hydroxy-phenyl)-propan-1,2-dion
• 1-(4-hydroxy-phenyl)-propane-1,2-dione
• 1-(p-Hydroxyphenyl)-1,2-propanedione
• 1,2-Propanedione,1-(p-hydroxyphenyl)- (6CI,7CI,8CI)
• AC1L84XB
• AG-D-06690
• CTK3J9325
• NSC274952
• SureCN4624852
• NSC-274952
• DTXSID50313697
• p-hydroxybenzoyl methyl ketone
• 10087-36-2
• 4-Hydroxyphenylacetylketone
• SCHEMBL4624852
• PQRIZEYPOXNMDQ-UHFFFAOYSA-N

• Inchi： 1S/C9H8O3/c1-6(10)9(12)7-2-4-8(11)5-3-7/h2-5,11H,1H3
• InChI Key： PQRIZEYPOXNMDQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C(C)=O)=O)=CC=1

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 316.4°Cat760mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.557
• PSA: 54.37
• LogP: 1.16390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes